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Compound of Interest

Compound Name: MOPS-d15

Cat. No.: B12303388 Get Quote

Researchers and scientists handling MOPS-d15 (3-(N-Morpholino)propanesulfonic Acid-d15)

must adhere to proper disposal procedures to ensure laboratory safety and environmental

compliance. While MOPS-d15 is a deuterated form of the common buffering agent MOPS, its

disposal generally follows the same guidelines as its non-deuterated counterpart. The

deuteration does not typically alter the chemical's hazardous properties for disposal, but it is

crucial to handle all laboratory waste with care and in accordance with institutional and

regulatory standards.

Immediate Safety and Handling
Before disposal, it is essential to handle MOPS-d15 with appropriate personal protective

equipment (PPE). This includes wearing chemical-resistant gloves, safety goggles, and a lab

coat. In case of a spill, the material should be carefully swept up or vacuumed to avoid dust

formation and placed in a suitable, labeled container for disposal. For larger spills, it is

advisable to alert emergency responders and prevent the spillage from entering drains or water

courses.

Disposal Procedures for MOPS-d15
The disposal of MOPS-d15 and solutions containing it should always be conducted in

accordance with local, state, and federal regulations. Chemical waste generators are

responsible for determining if the waste is classified as hazardous.

Step-by-Step Disposal Guide:
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Waste Identification and Segregation:

Determine if the MOPS-d15 waste is mixed with other hazardous chemicals. If so, it must

be treated as hazardous waste.

Segregate MOPS-d15 waste from other chemical waste streams to avoid unintended

reactions.

Containerization:

Place solid MOPS-d15 waste in a clean, dry, and sealable container.

For solutions containing MOPS-d15, use a designated and clearly labeled waste

container.

Labeling:

Clearly label the waste container with "MOPS-d15 Waste" and include any other

chemicals present in the mixture.

Storage:

Store the waste container in a designated, well-ventilated area away from incompatible

materials.

Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

professional waste disposal service to arrange for pickup and disposal.

Do not pour MOPS-d15 solutions down the drain unless explicitly permitted by your local

regulations and EHS office.

Quantitative Data Summary
While specific quantitative data for MOPS-d15 disposal is not readily available, the following

table summarizes key physical and safety information for MOPS, which is chemically similar.
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Property Value Source

Molecular Weight 224.35 g/mol (for MOPS-d15)

pH No data available

Melting Point 277 °C / 530.6 °F

Water Solubility Very soluble in water

Flash Point 116 °C / 240.8 °F

Experimental Protocols
No specific experimental protocols for the disposal of MOPS-d15 were cited in the search

results. The disposal process is a standard laboratory safety procedure rather than a distinct

experiment.

MOPS-d15 Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of MOPS-d15 waste.
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Waste Generation & Assessment

Disposal Pathway

Generate MOPS-d15 Waste

Is waste mixed with hazardous chemicals?

Treat as Non-Hazardous Waste

No

Treat as Hazardous Waste

Yes

Place in a labeled, sealed container

Consult Institutional & Local Regulations

Arrange for disposal via EHS or licensed contractor

Standard Procedure

Drain disposal (if permitted)

Exception

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of MOPS-d15.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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